Cas no 2089391-71-7 (4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo3,4-bquinolin-5-one)

4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one is a heterocyclic compound featuring a fused pyrazoloquinoline scaffold. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. The presence of an amino group at the 4-position enhances its reactivity for further functionalization, while the dimethyl and phenyl substituents contribute to stability and lipophilicity. The compound’s rigid polycyclic framework is of interest in the development of pharmacologically active molecules, particularly for targeting kinase inhibition or modulating biological pathways. Its well-defined crystalline form ensures consistent purity, facilitating reproducible research applications.

4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo3,4-bquinolin-5-one structure

2089391-71-7 structure

Product Name:4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo3,4-bquinolin-5-one

CAS No:2089391-71-7

MF:C₁₈H₁₈N₄O

MW:306.361723423004

CID:4773411

Update Time:2025-05-27

4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo3,4-bquinolin-5-one Chemical and Physical Properties

Names and Identifiers

- 4-amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one
- STL497805
- 4-amino-7,7-dimethyl-1-phenyl-1H,5H,6H,7H,8H-pyrazolo[3,4-b]quinolin-5-one
- 4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo3,4-bquinolin-5-one
- Inchi： 1S/C18H18N4O/c1-18(2)8-13-15(14(23)9-18)16(19)12-10-20-22(17(12)21-13)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H2,19,21)
- InChI Key： FPGRHHDYRGCIRS-UHFFFAOYSA-N
- SMILES： O=C1C2=C(C3C=NN(C4C=CC=CC=4)C=3N=C2CC(C)(C)C1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 474
XLogP3: 3.3
Topological Polar Surface Area: 73.8

4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo3,4-bquinolin-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A183145-50mg	4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one	2089391-71-7		50mg	$ 65.00	2022-06-08
TRC	A183145-100mg	4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one	2089391-71-7		100mg	$ 105.00	2022-06-08
A2B Chem LLC	BA35327-500mg	4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5h-pyrazolo[3,4-b]quinolin-5-one	2089391-71-7	>95%	500mg	$412.00	2024-04-20
A2B Chem LLC	BA35327-1g	4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5h-pyrazolo[3,4-b]quinolin-5-one	2089391-71-7	>95%	1g	$439.00	2024-04-20
abcr	AB561263-500mg	4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one; .	2089391-71-7		500mg	€205.00	2024-08-02
abcr	AB561263-1g	4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one; .	2089391-71-7		1g	€237.00	2024-08-02

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Additional information on 4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo3,4-bquinolin-5-one

Comprehensive Overview of 4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one (CAS No. 2089391-71-7)

The compound 4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one, identified by its CAS No. 2089391-71-7, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural framework and potential applications. This pyrazoloquinolinone derivative features a fused polycyclic system, combining pyrazole and quinoline moieties, which are known for their biological activity and versatility in drug design. Researchers are particularly interested in its amino and dimethyl functional groups, which may influence solubility, binding affinity, and metabolic stability.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted drug discovery and medicinal chemistry. The 4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one structure aligns with this trend, as its scaffold is reminiscent of bioactive molecules used in kinase inhibition and central nervous system (CNS) therapeutics. Online searches for "pyrazoloquinolinone derivatives" and "CAS 2089391-71-7 applications" reflect growing curiosity about its mechanistic roles and synthetic pathways.

Synthetic methodologies for this compound often involve multicomponent reactions or catalyzed cyclizations, topics frequently searched by chemists optimizing green chemistry protocols. Its phenyl and amino substituents make it a candidate for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design. Computational tools like molecular docking are increasingly applied to predict interactions with biological targets, further elevating its profile in bioinformatics communities.

From an industrial perspective, scalability and purity optimization are critical concerns. Analytical techniques such as HPLC and NMR are essential for characterizing CAS 2089391-71-7, ensuring compliance with Good Manufacturing Practices (GMP). Environmental sustainability also plays a role; searches for "eco-friendly synthesis of heterocycles" highlight the need for reduced waste and energy-efficient processes in producing such compounds.

In summary, 4-Amino-7,7-dimethyl-1-phenyl-1,6,7,8-tetrahydro-5H-pyrazolo[3,4-b]quinolin-5-one represents a promising scaffold at the intersection of medicinal chemistry and material science. Its CAS No. 2089391-71-7 serves as a gateway for researchers exploring its untapped potential, while SEO trends underscore its relevance in high-throughput screening and fragment-based drug discovery.